![molecular formula C18H16ClFN2O2 B4924989 1-(5-chloro-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine](/img/structure/B4924989.png)
1-(5-chloro-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5-chloro-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine is a chemical compound that has gained significant attention in scientific research due to its potential use as a pharmaceutical agent. The compound is commonly referred to as CFT or WIN 35,428, and it is a potent dopamine reuptake inhibitor.
Mechanism of Action
The mechanism of action of 1-(5-chloro-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine involves the inhibition of dopamine reuptake. The compound binds to the dopamine transporter and prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in the concentration of dopamine in the synaptic cleft, resulting in enhanced dopaminergic neurotransmission.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its dopamine reuptake inhibition properties. The compound has been shown to increase dopamine levels in the brain, leading to enhanced dopaminergic neurotransmission. This can result in various physiological effects such as increased locomotor activity and reward-seeking behavior.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(5-chloro-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine in lab experiments include its high potency as a dopamine reuptake inhibitor and its potential use as a pharmaceutical agent. The limitations of using the compound in lab experiments include its potential toxicity and the need for careful handling due to its hazardous nature.
Future Directions
There are several future directions for research on 1-(5-chloro-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine. These include investigations into its potential use as a therapeutic agent for various neurological disorders, the development of new synthesis methods to improve yield and purity, and the exploration of its potential use in combination with other drugs to enhance therapeutic efficacy. Additionally, further studies are needed to better understand the biochemical and physiological effects of the compound and its potential toxicity.
Synthesis Methods
The synthesis of 1-(5-chloro-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine involves the reaction of 2,6-dichloro-3-nitropyridine with 4-fluorophenylmagnesium bromide. The resulting product is then reacted with 5-chloro-2-nitrobenzyl chloride to yield this compound. The synthesis method has been optimized to produce high yields of the compound.
Scientific Research Applications
1-(5-chloro-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine has been extensively studied for its potential use as a pharmaceutical agent. The compound has been shown to have a high affinity for the dopamine transporter, making it a potent dopamine reuptake inhibitor. This property has led to investigations into the potential use of the compound for the treatment of various neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction.
properties
IUPAC Name |
1-[(5-chloro-2-nitrophenyl)methyl]-4-(4-fluorophenyl)-3,6-dihydro-2H-pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClFN2O2/c19-16-3-6-18(22(23)24)15(11-16)12-21-9-7-14(8-10-21)13-1-4-17(20)5-2-13/h1-7,11H,8-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWAJVEJMNAILGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC=C1C2=CC=C(C=C2)F)CC3=C(C=CC(=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.